N-[(5-methylfuran-2-yl)methyl]-2-methylsulfonylethanamine

• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-2-methylsulfonylethanamine
• InChI: InChI=1S/C9H15NO3S/c1-8-3-4-9(13-8)7-10-5-6-14(2,11)12/h3-4,10H,5-7H2,1-2H3
• InChI Key: CWIOGKVPSCQJER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCCS(=O)(=O)C
• Molecular Formula: C9H15NO3S
• Molecular Weight: 217.29 g/mol

Description

N-[(5-methylfuran-2-yl)methyl]-2-methylsulfonylethanamine is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as 2-(methylsulfonyl)-N-(5-methylfuran-2-ylmethyl)ethanamine or MFE.

Mechanism of Action

The mechanism of action of MFE is not fully understood. However, it is believed that the compound may act by inhibiting the activity of enzymes that are involved in cell growth and division.
Biochemical and Physiological Effects
MFE has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the growth of cancer cells, MFE has also been found to have anti-inflammatory and antioxidant properties. These properties may make MFE useful in the treatment of a variety of conditions, including arthritis and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MFE in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a useful tool for studying the mechanisms of cancer growth and developing new treatments for the disease. However, one limitation of using MFE in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on MFE. One area of research could focus on the compound's potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Another area of research could focus on the development of new cancer treatments based on the compound's ability to inhibit the growth of cancer cells. Additionally, further research could be done to better understand the mechanism of action of MFE and how it interacts with other compounds in the body.

Synthesis Methods

The synthesis of MFE involves the reaction of 2-methylsulfonyl ethanamine with 5-methylfurfural in the presence of acid catalysts. The reaction proceeds through a condensation reaction, resulting in the formation of MFE.

Scientific Research Applications

MFE has been studied for its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. In a study published in the Journal of Medicinal Chemistry, MFE was found to inhibit the growth of breast cancer cells in vitro. The study also found that MFE was able to inhibit the growth of tumors in mice.